Cas no 681260-04-8 ((1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester)

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester structure

681260-04-8 structure

Product Name:(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester

CAS No:681260-04-8

Molecular Formula:C₇H₁₁NO₂

Molecular Weight:141.16774

CID:68620

PubChem ID:11355820

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester Properties

Names and Identifiers

- (1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester
- Cyclopropanecarboxylic acid, 1-amino-2-ethenyl-, methyl ester, (1R,2S)-
- Cyclopropanecarboxylic acid, 1-amino-2-ethenyl-, methyl ester, (1R,2S)- (9CI)
- methyl (1R,2S)-1-amino-2-ethenylcyclopropane-1-carboxylate
- (1R,2S)-1-amino-2-cyclopropyl methyl vinyl
- (1R,2S)-1-amino-2-vinyl-cyclopropyl carboxylic acid methyl e
- (2R,3S)-3-vinyl-2-aminocyclopropylcarboxylic acid methyl ester
- CYC035
- Cyclopropanecarboxylic acid,1-amino-2-ethenyl-,methyl ester,(1R,2S)-,4-methylbenzenesulfonate
- S14-2297
- vinyl-ACCA methyl ester
- AKOS006351636
- Cyclopropanecarboxylic acid,1-amino-2-ethenyl-,methyl ester,(1R,2S)-
- SCHEMBL1952619
- (1R,2S)-methyl 1-amino-2-vinylcyclopropanecarboxylate
- HEPZUSCSZCGDFO-IYSWYEEDSA-N
- (1R,2S)-1-amino-2-vinyl-cyclopropylcarboxylicacidmethylester
- 681260-04-8
- DTXSID30463301
- +Expand
- InChIKey： HEPZUSCSZCGDFO-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H11NO2/c1-3-5-4-7(5,8)6(9)10-2/h3,5H,1,4,8H2,2H3
- SMILES： COC(C1(N)CC1C=C)=O

Computed Properties

Exact Mass: 141.07900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 141.078978594g/mol
Heavy Atom Count: 10
Complexity: 178
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

LogP: 0.76310
PSA: 52.32000
Boiling Point: 168 ºC
Flash Point: 41 ºC
Density: 1.199

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester Synthesis

Synthetic Circuit 1

159622-09-0

6192-52-5

681260-04-8

104-15-4

Reaction Conditions

1.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 2

259217-95-3

124-41-4

681260-04-8

104-15-4

Reaction Conditions

1.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
1.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
2.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 3

259214-57-8

681260-04-8

104-15-4

Reaction Conditions

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 4

213316-49-5

124-41-4

681260-04-8

104-15-4

Reaction Conditions

1.1 Solvents: Methanol ; 50 °C
2.1 Reagents: Sodium hydroxide , Potassium chloride Catalysts: Subtilisin Solvents: Acetone , Water ; 91 h, pH 8.1 - 8.3, 35 - 37 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 75 h, pH 2 - 3, rt
3.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 5

138495-05-3

821-06-7

24424-99-5

681260-04-8

104-15-4

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide Solvents: Toluene
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: tert-Butyl methyl ether , Water ; pH 12 - 13
1.4 overnight, rt; 2 h, 60 °C
2.1 Reagents: Sodium hydroxide , Potassium chloride Catalysts: Subtilisin Solvents: Acetone , Water ; 91 h, pH 8.1 - 8.3, 35 - 37 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 75 h, pH 2 - 3, rt
3.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 6

213316-49-5

681260-04-8

104-15-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Potassium chloride Catalysts: Subtilisin Solvents: Acetone , Water ; 91 h, pH 8.1 - 8.3, 35 - 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 75 h, pH 2 - 3, rt
2.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
2.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
3.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 7

746657-36-3

32634-68-7

24424-99-5

681260-04-8

104-15-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0.75 h, 24 °C; 22 h, 20 °C
2.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
2.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
3.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 8

133038-44-5

821-06-7

24424-99-5

681260-04-8

104-15-4

Reaction Conditions

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 9

213316-32-6

32634-68-7

681260-04-8

104-15-4

Reaction Conditions

1.1 Solvents: Ethanol ; 2 h, 60 °C; 6 h, 60 °C → 25 °C; 18 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0.75 h, 24 °C; 22 h, 20 °C
3.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
3.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
4.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 10

623-33-6

100-52-7

681260-04-8

104-15-4

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium sulfate Solvents: tert-Butyl methyl ether ; 0.17 h, 5 °C; 24 h, rt
2.1 Reagents: Lithium tert-butoxide Solvents: Toluene
2.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
2.3 Reagents: Sodium hydroxide Solvents: tert-Butyl methyl ether , Water ; pH 12 - 13
2.4 overnight, rt; 2 h, 60 °C
3.1 Reagents: Sodium hydroxide , Potassium chloride Catalysts: Subtilisin Solvents: Acetone , Water ; 91 h, pH 8.1 - 8.3, 35 - 37 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; 75 h, pH 2 - 3, rt
4.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
4.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
5.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

Synthetic Circuit 11

133038-44-5

821-06-7

681260-04-8

104-15-4

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide Solvents: Toluene
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water
2.1 Solvents: Ethanol ; 2 h, 60 °C; 6 h, 60 °C → 25 °C; 18 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0.75 h, 24 °C; 22 h, 20 °C
4.1 Solvents: Methanol ; 0.25 h, 25 - 35 °C; 2 h, 50 °C
4.2 Reagents: Acetic acid Solvents: Methanol ; pH 7.3, 5 °C
5.1 Solvents: Methanol ; 20 min, rt; 4 h, 40 °C; overnight, rt

Reference

Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease

Beaulieu, Pierre L.; et al, Journal of Organic Chemistry, 2005, 70(15), 5869-5879

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester Raw materials

(1R,2S)-1-Amino-2-ethenylcyclopropanecarboxylic acid methyl ester Preparation Products

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